Cas no 676522-23-9 (Methyl [(4-methyl-2-pyrimidinyl)thio]acetate)

• Product Name: Methyl [(4-methyl-2-pyrimidinyl)thio]acetate
• CAS No: 676522-23-9
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6784217
• PubChem ID: 963557
• Update Time: 2025-06-22

Methyl [(4-methyl-2-pyrimidinyl)thio]acetate Chemical and Physical Properties

Names and Identifiers

• methyl [(4-methyl-2-pyrimidinyl)thio]acetate
• Methyl 2-[(4-methyl-2-pyrimidinyl)thio]acetate, AldrichCPR
• methyl [(4-methylpyrimidin-2-yl)sulfanyl]acetate
• HMS2624J09
• AKOS003790400
• Methyl 2-((4-methylpyrimidin-2-yl)thio)acetate
• 676522-23-9
• MLS000679474
• STL583833
• CHEMBL1718908
• SMR000297643
• Methyl [(4-methyl-2-pyrimidinyl)thio]acetate

• Inchi： 1S/C8H10N2O2S/c1-6-3-4-9-8(10-6)13-5-7(11)12-2/h3-4H,5H2,1-2H3
• InChI Key： IDVPHPDRCZRYRI-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(C)=N1)CC(=O)OC

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.4Ų

Additional information on Methyl [(4-methyl-2-pyrimidinyl)thio]acetate

Methyl [(4-methyl-2-pyrimidinyl)thio]acetate (CAS No. 676522-23-9): An Overview of Its Structure, Properties, and Applications

Methyl [(4-methyl-2-pyrimidinyl)thio]acetate (CAS No. 676522-23-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Methyl [(4-methyl-2-pyrimidinyl)thio]acetate is C₉H₁₁N₂O₂S, and its molecular weight is approximately 213.25 g/mol. The compound features a pyrimidine ring with a methyl substituent at the 4-position, a thioether linkage, and an ester functional group. These structural elements contribute to its reactivity and potential biological activity.

In recent years, Methyl [(4-methyl-2-pyrimidinyl)thio]acetate has been extensively studied for its role in the development of novel therapeutic agents. One of the key areas of interest is its use as an intermediate in the synthesis of pyrimidine-based drugs, which are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties.

A notable example of its application is in the synthesis of antiviral compounds. Research published in the Journal of Medicinal Chemistry highlighted the use of Methyl [(4-methyl-2-pyrimidinyl)thio]acetate as a key intermediate in the development of potent inhibitors against viral replication. These inhibitors have shown promise in preclinical studies for treating viral infections such as influenza and hepatitis.

Beyond antiviral applications, Methyl [(4-methyl-2-pyrimidinyl)thio]acetate has also been explored for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can selectively target cancer cells while sparing healthy tissues. This selective toxicity is attributed to the unique structural features of the compound, which allow it to interact with specific cellular targets involved in cancer progression.

The physical properties of Methyl [(4-methyl-2-pyrimidinyl)thio]acetate are also noteworthy. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it easy to handle and process in laboratory settings, facilitating its use in various synthetic routes.

In terms of safety and handling, while Methyl [(4-methyl-2-pyrimidinyl)thio]acetate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The environmental impact of Methyl [(4-methyl-2-pyrimidinyl)thio]acetate is another important consideration. Like many organic compounds used in pharmaceutical synthesis, it should be disposed of according to local environmental regulations to prevent contamination of water sources and ecosystems.

In conclusion, Methyl [(4-methyl-2-pyrimidinyl)thio]acetate (CAS No. 676522-23-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it an essential intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.